Cas no 4221-03-8 (5-Hydroxypentanal)

• Product Name: 5-Hydroxypentanal
• CAS No: 4221-03-8
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD00044411
• CID: 329950
• PubChem ID: 20205
• Update Time: 2025-04-19

5-Hydroxypentanal Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxypentanal
• Pentanal, 5-hydroxy-
• 5-Hydroxyvaleraldehyde
• EINECS 224-165-5
• Pentanal,5-hydroxy
• 5-hydroxy-pentanal
• 5-?Hydroxypentanal
• CNRGMQRNYAIBTN-UHFFFAOYSA-N
• BCP10790
• NSC62080
• FCH831434
• Z3600
• ST24044791
• A20414
• Q27460635

• MDL： MFCD00044411
• Inchi： 1S/C5H10O2/c6-4-2-1-3-5-7/h4,7H,1-3,5H2
• InChI Key： CNRGMQRNYAIBTN-UHFFFAOYSA-N
• SMILES： OCCCCC=O

Computed Properties

• Exact Mass: 102.06800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 43.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.0500
• Boiling Point: 115-122℃
• Refractive Index: 1.4300 (estimate)
• PSA: 37.30000
• LogP: 0.34790

5-Hydroxypentanal Security Information

• Hazardous Material transportation number：1993
• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：3
• PackingGroup：Ⅱ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes